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Get Quote

Executive Summary & Strategic Positioning
SB 201076 is a potent, competitive inhibitor of ATP Citrate Lyase (ACLY), a critical enzyme

linking carbohydrate metabolism to lipid biosynthesis. However, its application in research is

frequently misunderstood due to its physicochemical properties.

Critical Technical Distinction:

SB 201076 (Free Acid): The active inhibitor species.[1] It is cell-impermeable due to its

polarity. It must be used only in cell-free enzymatic assays.

SB 204990 (γ-Lactone Prodrug): The cell-permeable form.[2] It hydrolyzes intracellularly to

release the active SB 201076. This form must be used for in vitro cell culture and in vivo

animal studies.

This guide compares the SB 201076/SB 204990 system against modern alternatives like

Bempedoic Acid (clinical standard) and NDI-091143 (high-potency allosteric inhibitor),

providing validated protocols to ensure experimental success.
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ACLY catalyzes the conversion of Citrate and Coenzyme A (CoA) to Acetyl-CoA and

Oxaloacetate (OAA), driven by ATP hydrolysis.[3] This is the primary source of cytosolic Acetyl-

CoA for de novo lipogenesis (DNL) and cholesterol synthesis.

Pathway Visualization
The following diagram illustrates the ACLY bottleneck and the specific intervention points for

SB 201076 and its comparators.
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Figure 1: ACLY acts as the gatekeeper for lipid synthesis. SB 201076 targets the citrate binding

domain, while Bempedoic Acid (active form) targets the CoA domain.

Comparative Analysis: SB 201076 vs. Alternatives
While SB 201076 is a classic reference compound, newer inhibitors offer higher potency or

unique tissue selectivity.

Table 1: Technical Comparison of ACLY Inhibitors
Feature

SB 201076 / SB

204990
BMS-303141

Bempedoic Acid

(ETC-1002)
NDI-091143

Primary Utility

General

Research (Lipid

metabolism

studies)

Tool Compound

(High potency

cell work)

Clinical/Translati

onal (Liver-

specific models)

Structural

Biology (High

affinity binding)

Target Potency
Ki ≈ 1.0 µM

(Rat/Human)
IC50 = 0.13 µM

IC50 ≈ 29 µM

(Parent) / <10

µM (Active CoA)

Ki = 7.0 nM;

IC50 = 2.1 nM

Cell Permeability

No (Acid) / Yes

(Lactone

Prodrug)

Yes (Directly

permeable)

Yes (Requires

ACSVL1

activation)

Yes

Mechanism
Competitive (vs

Citrate)
Competitive

Competitive (vs

CoA)

Allosteric (Citrate

domain)

Selectivity
High for ACLY vs

other lyases

Moderate (Weak

ACC inhibition)

Liver Specific

(Requires

ACSVL1

enzyme)

Extremely High

In Vivo Efficacy
Hypolipidemic

(Rat/Dog)

Reduces plasma

lipids/glucose

Lowers LDL-C

(Human/Primate)

Not widely

established

Critical Assessment
Use SB 204990 if you need a reliable, broad-spectrum ACLY inhibitor for general cell lines

(HepG2, HeLa, PC3) where liver-specific enzymes (ACSVL1) might not be expressed.
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Use Bempedoic Acid only if studying liver metabolism or statin-intolerant models, as it

requires specific enzymatic activation not present in skeletal muscle or many cancer cell

lines.

Use NDI-091143 if you require nanomolar potency to rule out off-target effects seen with

micromolar inhibitors like SB 201076.

Validated Experimental Protocols
Workflow Decision Tree
Select the correct compound form based on your assay type to avoid false negatives.
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Figure 2: Protocol selection logic. Using the acid form (SB 201076) on intact cells will result in

zero activity due to membrane impermeability.

Protocol A: Cell-Based Lipogenesis Inhibition (Using SB
204990)
Objective: Measure inhibition of de novo fatty acid synthesis in HepG2 cells.

Preparation:

Reconstitute SB 204990 (Prodrug) in DMSO to a stock concentration of 10-30 mM.

Note: Do not use aqueous buffers for the stock; the lactone ring is stable in DMSO but

hydrolyzes over time in water.

Seeding:
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Seed HepG2 cells at

cells/well in 6-well plates. Incubate 24h.

Treatment:

Treat cells with SB 204990 (Concentration range: 1–30 µM).

Include a DMSO vehicle control (<0.1% v/v).

Incubate for 4 hours (short-term flux) or 24 hours (total lipid content).

Tracer Addition:

Add

acetic acid (1 µCi/mL) for the final 2 hours of treatment.

Extraction & Quantification:

Wash cells with cold PBS.

Lyse in 0.1 M NaOH.

Saponify lipids (75°C, 1h) and extract non-saponifiable lipids (cholesterol) with petroleum

ether.

Acidify remaining phase and extract fatty acids.

Quantify radioactivity via liquid scintillation counting.

Expected Result:

Dose-dependent reduction in

incorporation. >80% inhibition expected at 30 µM.

Protocol B: Enzymatic ACLY Assay (Using SB 201076)
Objective: Determine Ki of the active inhibitor against recombinant ACLY.
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Reagents:

SB 201076 (Free Acid).

Malate Dehydrogenase (MDH) coupled system (measures OAA production via NADH

oxidation).

Reaction Mix:

Buffer: 50 mM Tris-HCl (pH 8.0), 10 mM MgCl2, 10 mM DTT.

Substrates: 0.2 mM CoA, 5 mM ATP, 20 mM Citrate.

Detection: 0.15 mM NADH, 6 U/mL MDH.

Procedure:

Incubate enzyme with SB 201076 (0.1 – 10 µM) for 10 min at 25°C.

Initiate reaction by adding Citrate.

Monitor absorbance decrease at 340 nm (NADH oxidation).

Calculation:

Plot initial velocity (

) vs. inhibitor concentration.

Fit to competitive inhibition model.[4] Expected Ki ≈ 1 µM.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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